Cas no 95652-80-5 (2-Chloro-6-methoxynicotinaldehyde)

2-Chloro-6-methoxynicotinaldehyde structure
95652-80-5 structure
Product Name:2-Chloro-6-methoxynicotinaldehyde
CAS No:95652-80-5
MF:C7H6ClNO2
MW:171.581040859222
MDL:MFCD10697549
CID:1039757
PubChem ID:13382638
Update Time:2024-10-25

2-Chloro-6-methoxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-methoxy-3-Pyridinecarboxaldehyde
    • 2-Chloro-6-methoxynicotinaldehyde
    • 2-Chloro-6-methoxynicotildehyde
    • 2-chloro-6-methoxypyridine-3-carbaldehyde
    • 2-chloro-3-formyl-6-methoxypyridine
    • 2-chloro-6-methoxy-pyridine-3-carbaldehyde
    • QXHZQUBXMXEKMX-UHFFFAOYSA-N
    • 6514AC
    • AB59889
    • BB 0261441
    • 3-Pyridinecarboxaldehyde,2-chloro-6-methoxy-
    • 3-Pyridinecarboxaldehyde, 2-chloro-6-methoxy-
    • 2-Chloro-6-methoxy-3-pyridinecarboxaldehyde (ACI)
    • VDA65280
    • DS-16650
    • J-508952
    • DTXSID70538921
    • AKOS006303650
    • W17184
    • MFCD10697549
    • SCHEMBL15228338
    • CS-W007212
    • 95652-80-5
    • DB-355914
    • MDL： MFCD10697549
    • Inchi： 1S/C7H6ClNO2/c1-11-6-3-2-5(4-10)7(8)9-6/h2-4H,1H3
    • InChI Key： QXHZQUBXMXEKMX-UHFFFAOYSA-N
    • SMILES： O=CC1C(Cl)=NC(OC)=CC=1

Computed Properties

  • Exact Mass: 171.00900
  • Monoisotopic Mass: 171.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 39.19000
  • LogP: 1.55610

2-Chloro-6-methoxynicotinaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-6-methoxynicotinaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM130147-250mg
2-chloro-6-methoxynicotinaldehyde
 95652-80-5 98%
250mg
 $149 2024-07-18
Chemenu
CM130147-1g
2-chloro-6-methoxynicotinaldehyde
 95652-80-5 98%
1g
 $370 2024-07-18
Chemenu
CM130147-5g
2-chloro-6-methoxynicotinaldehyde
 95652-80-5 98%
5g
 $1153 2024-07-18
TRC
C597908-10mg
2-Chloro-6-methoxynicotinaldehyde
 95652-80-5
10mg
 $ 50.00 2022-06-06
TRC
C597908-50mg
2-Chloro-6-methoxynicotinaldehyde
 95652-80-5
50mg
 $ 115.00 2022-06-06
TRC
C597908-100mg
2-Chloro-6-methoxynicotinaldehyde
 95652-80-5
100mg
 $ 185.00 2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C840397-100mg
2-Chloro-6-methoxynicotinaldehyde
 95652-80-5 98%
100mg
 847.80 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YN298-1g
2-Chloro-6-methoxynicotinaldehyde
 95652-80-5 98%
1g
 2442.0CNY 2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YN298-250mg
2-Chloro-6-methoxynicotinaldehyde
 95652-80-5 98%
250mg
 1225CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YN298-100mg
2-Chloro-6-methoxynicotinaldehyde
 95652-80-5 98%
100mg
 720CNY 2021-05-08

2-Chloro-6-methoxynicotinaldehyde Production Method

Production Method 1

777931-67-6 777931-67-6
95652-80-5 95652-80-5
Reaction Conditions
1.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  2 h, -20 °C
1.2 -20 °C; 30 min, -20 °C; -20 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Practical Total Syntheses of Acromelic Acids A and B
Ouchi, Hitoshi; Asahina, Aya; Asakawa, Tomohiro; Inai, Makoto; Hamashima, Yoshitaka; et al, Organic Letters, 2014, 16(7), 1980-1983

Production Method 2

1260812-74-5 1260812-74-5
1228898-61-0 1228898-61-0
95652-80-5 95652-80-5
95652-81-6 95652-81-6
Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  0 °C; 30 min, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C
Reference
Compounds for treating spinal muscular atrophy
, World Intellectual Property Organization, , ,

Production Method 3

777931-67-6 777931-67-6
95652-80-5 95652-80-5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1.5 h, -78 °C
1.2 -78 °C; -78 °C → rt; 6 h, rt
Reference
Synthesis and bioevaluation of N-(3,4,5-trimethoxyphenyl)-1H-pyrazolo[3,4-b]pyridin-3-amines as tubulin polymerization inhibitors with anti-angiogenic effects
Hao, Shu-Yi; Qi, Zhi-Yuan; Wang, Shuai; Wang, Xing-Rong; Chen, Shi-Wu, Bioorganic & Medicinal Chemistry, 2021, 31,

Production Method 4

777931-67-6 777931-67-6
95652-80-5 95652-80-5
Reaction Conditions
1.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ;  2 h, -20 °C
1.2 -20 °C; 30 min, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Practical total syntheses of acromelic acids A and B
Inai, Makoto; Ouchi, Hitoshi; Asahina, Aya; Asakawa, Tomohiro; Hamashima, Yoshitaka; et al, Chemical & Pharmaceutical Bulletin, 2016, 64(7), 723-732

Production Method 5

777931-67-6 777931-67-6
95652-80-5 95652-80-5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene ,  Hexane ;  -78 °C; 30 min, -78 °C
1.2 30 min, -78 °C
Reference
Preparation of oxazolone compounds as inhibitors of casein kinase 1δ and 1ε
, World Intellectual Property Organization, , ,

Production Method 6

72648-12-5 72648-12-5
95652-80-5 95652-80-5
Reaction Conditions
Reference
Abnormal nucleophilic substitution of 3-trichloromethylpyridines by methoxide
Dainter, Ronald S.; Suschitzky, Hans; Wakefield, Basil J., Tetrahedron Letters, 1984, 25(49), 5693-6

Production Method 7

95652-80-5 95652-80-5
Reaction Conditions
Reference
Phenyllithium: novel metalating agent for pyridines
Mallet, Marc, Journal of Organometallic Chemistry, 1991, 406(1-2), 49-56

Production Method 8

72648-12-5 72648-12-5
95652-80-5 95652-80-5
58819-72-0 58819-72-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Transformations of trichloromethyl groups during reactions of 3-trichloromethylpyridines with methoxide
Dainter, Ronald S.; Jackson, Tracey; Omar, Abdirahman H. H.; Suschitzky, Hans; Wakefield, Basil J.; et al, Journal of the Chemical Society, 1989, (2), 283-7

2-Chloro-6-methoxynicotinaldehyde Raw materials

2-Chloro-6-methoxynicotinaldehyde Preparation Products

2-Chloro-6-methoxynicotinaldehyde Related Literature

95652-80-5 (2-Chloro-6-methoxynicotinaldehyde) Related Products

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD